N-(2,3-dimethylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide N-(2,3-dimethylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
Brand Name: Vulcanchem
CAS No.: 482639-63-4
VCID: VC20178696
InChI: InChI=1S/C19H21N5OS/c1-4-24-18(15-8-10-20-11-9-15)22-23-19(24)26-12-17(25)21-16-7-5-6-13(2)14(16)3/h5-11H,4,12H2,1-3H3,(H,21,25)
SMILES:
Molecular Formula: C19H21N5OS
Molecular Weight: 367.5 g/mol

N-(2,3-dimethylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

CAS No.: 482639-63-4

Cat. No.: VC20178696

Molecular Formula: C19H21N5OS

Molecular Weight: 367.5 g/mol

* For research use only. Not for human or veterinary use.

N-(2,3-dimethylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide - 482639-63-4

Specification

CAS No. 482639-63-4
Molecular Formula C19H21N5OS
Molecular Weight 367.5 g/mol
IUPAC Name N-(2,3-dimethylphenyl)-2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
Standard InChI InChI=1S/C19H21N5OS/c1-4-24-18(15-8-10-20-11-9-15)22-23-19(24)26-12-17(25)21-16-7-5-6-13(2)14(16)3/h5-11H,4,12H2,1-3H3,(H,21,25)
Standard InChI Key KEFFTUFDTCPVMB-UHFFFAOYSA-N
Canonical SMILES CCN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2C)C)C3=CC=NC=C3

Introduction

N-(2,3-dimethylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound that has garnered significant attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound incorporates a triazole ring, a pyridine ring, and a dimethylphenyl group, linked by a sulfanyl (thioether) bridge, which enhances its chemical reactivity and biological activity.

Key Features:

  • Molecular Formula: C18H20N4OS (or alternatively reported as C19H21N5OS, which may reflect a discrepancy in reported molecular formulas).

  • Molecular Weight: Approximately 372.514 g/mol or 367.5 g/mol, depending on the source.

  • CAS Number: 557072-72-7.

Synthesis and Characterization

The synthesis of N-(2,3-dimethylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multi-step organic reactions. These reactions require careful control of conditions such as temperature and pH to achieve high yields and purity of the final product. Analytical techniques like High Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound.

Synthesis Steps:

  • Initial Preparation: Starting materials are prepared through standard organic synthesis methods.

  • Coupling Reactions: The formation of the triazole ring and its attachment to the pyridine and dimethylphenyl groups.

  • Purification: Final purification using chromatographic techniques.

Biological Activities and Potential Applications

Compounds containing triazole and pyridine rings are often investigated for their antifungal, antibacterial, and anticancer properties. N-(2,3-dimethylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is no exception, with its unique combination of functional groups potentially conferring enhanced binding affinity to biological targets.

Potential Applications:

  • Pharmacology: The compound's structural features suggest potential applications in drug design, particularly in targeting specific biological pathways.

  • Agrochemicals: Its antifungal and antibacterial properties could be exploited in agricultural applications.

Chemical Stability:

  • Reactivity: The sulfanyl linkage enhances chemical reactivity.

  • Solubility: Moderate in organic solvents.

Research Findings and Future Directions

Research on N-(2,3-dimethylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is ongoing, with studies focusing on its interaction with biological macromolecules to elucidate its mechanism of action and therapeutic applications. Further research is needed to fully explore its biological activities and potential therapeutic uses.

Future Research Directions:

  • In Vivo Studies: To assess efficacy and safety in biological systems.

  • Structure-Activity Relationship (SAR) Studies: To optimize the compound's structure for improved biological activity.

Comparison with Related Compounds

Compounds with similar structural features, such as N-(2,3-dimethylphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also exhibit diverse biological activities. These compounds are being explored for their pharmacological potential, particularly in anticancer and antifungal applications.

Comparison Table:

CompoundMolecular FormulaCAS NumberBiological Activity
N-(2,3-dimethylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamideC18H20N4OS557072-72-7Antifungal, Antibacterial
N-(2,3-dimethylphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamideNot specified1291867-67-8Anticancer, Antifungal

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